Cas no 32637-94-8 (Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-, (2R,5S)-rel-)
32637-94-8 structure
Product Name:Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-, (2R,5S)-rel-
CAS No:32637-94-8
MF:C11H20OS
MW:200.340902328491
CID:293743
PubChem ID:68143799
Update Time:2025-04-19
Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-, (2R,5S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-, (2R,5S)-rel-
- 8-(METHYLTHIO)MENTHONE
- Cyclohexanone, 5-methyl-2-1-methyl-1-(methylthio)ethyl-, cis-
- UNII-XL6VF5QS9U
- rac-(2S,5S)-5-methyl-2-(1-methyl-1-methylsulfanyl-ethyl)cyclohexanone
- 57129-14-3
- AKOS040767660
- XL6VF5QS9U
- Cyclohexanone, 5-methyl-2-(1-methyl-1-(methylthio)ethyl)-, (2S-trans)-
- SCHEMBL11858255
- 32637-94-8
-
- Inchi: 1S/C11H20OS/c1-8-5-6-9(10(12)7-8)11(2,3)13-4/h8-9H,5-7H2,1-4H3/t8-,9-/m0/s1
- InChI Key: HJFSNLWDUINFTB-IUCAKERBSA-N
- SMILES: S(C)C(C)(C)[C@@H]1C(C[C@@H](C)CC1)=O
Computed Properties
- Exact Mass: 200.12300
- Monoisotopic Mass: 200.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.37000
- LogP: 3.13330
Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-, (2R,5S)-rel- Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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